Cas no 944517-45-7 (4-Hydroxy(2-methylphenyl)methylbenzonitrile)
944517-45-7 structure
Product Name:4-Hydroxy(2-methylphenyl)methylbenzonitrile
CAS No:944517-45-7
MF:C15H13NO
MW:223.269823789597
MDL:MFCD11096854
CID:1037725
PubChem ID:49963130
Update Time:2025-04-20
4-Hydroxy(2-methylphenyl)methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(Hydroxy(o-tolyl)methyl)benzonitrile
- 4-[hydroxy-(2-methylphenyl)methyl]benzonitrile
- 4-[Hydroxy(2-Methylphenyl)Methyl]benzonitrile
- DTXSID70678851
- CS-0211367
- AKOS016843507
- 944517-45-7
- BS-29862
- MFCD11096854
- DB-348804
- 4-Hydroxy(2-methylphenyl)methylbenzonitrile
-
- MDL: MFCD11096854
- Inchi: 1S/C15H13NO/c1-11-4-2-3-5-14(11)15(17)13-8-6-12(10-16)7-9-13/h2-9,15,17H,1H3
- InChI Key: JIGFPFBDFWBPAN-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(C#N)=CC=1)C1C=CC=CC=1C
Computed Properties
- Exact Mass: 223.099714038g/mol
- Monoisotopic Mass: 223.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 44Ų
4-Hydroxy(2-methylphenyl)methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H972605-100mg |
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile |
944517-45-7 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | H972605-250mg |
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile |
944517-45-7 | 250mg |
$98.00 | 2023-05-18 | ||
| TRC | H972605-500mg |
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile |
944517-45-7 | 500mg |
$150.00 | 2023-05-18 | ||
| TRC | H972605-1g |
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile |
944517-45-7 | 1g |
$207.00 | 2023-05-18 | ||
| Alichem | A019094622-10g |
4-(Hydroxy(o-tolyl)methyl)benzonitrile |
944517-45-7 | 95% | 10g |
$570.00 | 2023-08-31 | |
| abcr | AB335976-1 g |
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile; 98% |
944517-45-7 | 1 g |
€246.00 | 2023-07-19 | ||
| abcr | AB335976-5 g |
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile; 98% |
944517-45-7 | 5 g |
€654.00 | 2023-07-19 | ||
| abcr | AB335976-10 g |
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile; 98% |
944517-45-7 | 10 g |
€1,062.00 | 2023-07-19 | ||
| abcr | AB335976-1g |
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile, 98%; . |
944517-45-7 | 98% | 1g |
€246.00 | 2025-04-14 | |
| abcr | AB335976-5g |
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile, 98%; . |
944517-45-7 | 98% | 5g |
€654.00 | 2025-04-14 |
4-Hydroxy(2-methylphenyl)methylbenzonitrile Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
944517-45-7 (4-Hydroxy(2-methylphenyl)methylbenzonitrile) Related Products
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